2-halopyridines
2-Halo Pyridines are a class of organic compounds containing a pyridine ring with a halogen substituent at the 2-position. These compounds exhibit unique electronic properties due to the presence of the halogen, which can significantly alter their reactivity and solubility characteristics. Halogen substitution in this position often leads to enhanced electrophilicity, making 2-halo pyridines valuable intermediates in various organic synthesis reactions. They find applications in pharmaceuticals, agrochemicals, and materials science, where specific functional groups are required for targeted molecular interactions or properties. The choice of halogen (fluorine, chlorine, bromine) can further tailor the physical and chemical properties of these compounds to meet diverse synthetic requirements.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-chloro-6-methyl-4-(pyrrolidin-2-yl)pyridine | 1270530-60-3 | C10H13ClN2 |
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2-(2-Chloropyridin-4-yl)propanoic acid | 1161362-25-9 | C8H8ClNO2 |
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Pyridine, 2-bromo-3-ethyl- | 142337-94-8 | C7H8NBr |
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2-(2-chloro-6-methylpyridin-4-yl)propan-2-ol | 1429913-15-4 | C9H12ClNO |
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1-(6-bromopyridin-2-yl)cyclopropan-1-amine | 1060811-33-7 | C8H9BrN2 |
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2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-methanol | 1805549-61-4 | C8H7ClF2INO |
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2-Chloro-5-isocyanatopyridine | 125117-96-6 | C6H3N2OCl |
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(1S)-1-(6-bromo-2-pyridyl)ethanamine | 323584-38-9 | C7H9BrN2 |
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N-(6-Chloro-4(-trifluoromethyl)pyridin-2-yl)-N-methylacetamide | 1311278-70-2 | C9H8ClF3N2O |
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2-(6-chloropyridin-2-yl)ethan-1-ol | 174666-23-0 | C7H8NOCl |
Related Literature
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Dario Braga,Marcella Cadoni,Fabrizia Grepioni,Lucia Maini,Jacco van de Streek New J. Chem., 2007,31, 1935-1940
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Harilal,Rama Bhattacharyya,Avanish Shukla,Prakash Chandra Ghosh,Tushar Jana J. Mater. Chem. A, 2022,10, 11074-11091
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La-Xia Wu,Ying-Guo Zhao,Ye-Bin Guan,Hui Wang,Yang-Chun Lan,Huan Wang,Jia-Xing Lu RSC Adv., 2019,9, 32628-32633
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Junfeng Li,Dongbao Song,Keqing Du RSC Adv., 2019,9, 38345-38354
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